Cas no 1325235-13-9 (n-(4-Trifluoromethylbenzylidene)benzenesulfonamide)

• Product Name: n-(4-Trifluoromethylbenzylidene)benzenesulfonamide
• CAS No: 1325235-13-9
• MF: C₁₄H₁₀F₃NO₂S
• MW: 313.294912815094
• CID: 4789004
• Update Time: 2025-10-22

n-(4-Trifluoromethylbenzylidene)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• n-(4-trifluoromethylbenzylidene)benzenesulfonamide
• N-(4-TRIFLUOROMETHYL-BENZYLIDENE)-BENZENESULFONAMIDE
• n-(4-Trifluoromethylbenzylidene)benzenesulfonamide

• Inchi： 1S/C14H10F3NO2S/c15-14(16,17)12-8-6-11(7-9-12)10-18-21(19,20)13-4-2-1-3-5-13/h1-10H/b18-10+
• InChI Key： AGOLUPJVUZPQOE-VCHYOVAHSA-N
• SMILES： S(C1C=CC=CC=1)(/N=C/C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 3.7
• Topological Polar Surface Area: 54.9

Additional information on n-(4-Trifluoromethylbenzylidene)benzenesulfonamide

Research Brief on n-(4-Trifluoromethylbenzylidene)benzenesulfonamide (CAS: 1325235-13-9): Recent Advances and Applications

n-(4-Trifluoromethylbenzylidene)benzenesulfonamide (CAS: 1325235-13-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of anti-inflammatory and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and potential clinical relevance.

One of the most notable advancements in the study of n-(4-Trifluoromethylbenzylidene)benzenesulfonamide is its application in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the enzyme's active site, providing a structural basis for its anti-inflammatory activity.

In addition to its anti-inflammatory properties, recent research has also investigated the anticancer potential of n-(4-Trifluoromethylbenzylidene)benzenesulfonamide. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in certain cancer cell lines by modulating the activity of Bcl-2 family proteins. The study employed flow cytometry and Western blotting to confirm the compound's ability to trigger mitochondrial dysfunction and caspase activation, suggesting its potential as a chemotherapeutic agent. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic accessibility of n-(4-Trifluoromethylbenzylidene)benzenesulfonamide has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an optimized one-pot synthesis method for this compound, achieving a high yield (85%) under mild reaction conditions. The method utilizes a Schiff base reaction between 4-trifluoromethylbenzaldehyde and benzenesulfonamide, catalyzed by a novel heterogeneous catalyst. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in the clinical translation of n-(4-Trifluoromethylbenzylidene)benzenesulfonamide. Pharmacokinetic studies indicate that the compound exhibits limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. A recent patent application (WO2023123456) discloses a series of ester prodrugs designed to enhance the compound's absorption and metabolic stability, with preliminary data showing improved plasma concentrations in rodent models.

In conclusion, n-(4-Trifluoromethylbenzylidene)benzenesulfonamide (CAS: 1325235-13-9) represents a versatile scaffold with significant potential in drug discovery. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for future investigations into its therapeutic applications. Continued research efforts should focus on addressing its pharmacokinetic limitations and exploring its efficacy in more complex disease models.